2-(4-nitrobenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-nitrobenzoyl)amino]-N-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H23N3O5S/c25-19(13-7-9-14(10-8-13)24(27)28)23-21-18(16-5-1-2-6-17(16)30-21)20(26)22-12-15-4-3-11-29-15/h7-10,15H,1-6,11-12H2,(H,22,26)(H,23,25)
• InChI Key: YVCPYIDLYRXWFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NCC4CCCO4
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

2-(4-nitrobenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry Synthesis

Compounds with similar structural features, such as benzotriazoles and thiophene derivatives, have been studied for their synthesis applications in green chemistry. For example, the development of environmentally benign synthesis processes for benzotriazoles highlights a potential research application for the given compound in exploring novel, sustainable synthetic routes and catalysts in organic chemistry (Gu et al., 2009).

Antitumor Activity

Imidazole and benzimidazole derivatives, which share some functional group similarities with the given compound, have been reviewed for their antitumor activities. This suggests a possible application of the compound in medicinal chemistry for the design and synthesis of new antitumor agents (Iradyan et al., 2009).

Male Contraceptive Research

Research into non-steroidal interference with male fertility includes the investigation of thiophenes among various agents. The compound's thiophene moiety could imply its potential utility in the development of non-hormonal male contraceptives (Vickery, 1986).

Ionic Liquids and Solvent Applications

Studies on ionic liquids, including thiophene derivatives, for their use as solvents in separation processes indicate another possible research direction. The compound might be explored for its physicochemical properties in separation technologies or as an ionic liquid analogue (Domańska et al., 2016).

Synthetic Organic Chemistry

The compound could be of interest in synthetic organic chemistry, particularly in the synthesis of heterocyclic compounds. Research into the three-component cyclocondensation for the construction of tetrahydrobenzo[b]pyrans using organocatalysts could provide insights into methodologies for creating complex molecules with potential pharmaceutical applications (Kiyani, 2018).